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Compound of Interest

Compound Name: Triammonium phosphate trihydrate

Cat. No.: B179385 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Triammonium phosphate trihydrate ((NH₄)₃PO₄·3H₂O) is an inorganic compound that serves

as a source of both nitrogen and phosphorus.[1] In research and development, it is utilized in

various applications, including as a component in buffers, as a nutrient source in cell culture

media, and in the synthesis of other materials.[2][3] This compound is a white crystalline solid

soluble in water.[1][4] The triammonium salt is known to be unstable, readily evolving ammonia,

particularly in solution.[5] Therefore, proper preparation and handling are crucial to ensure the

concentration and integrity of the resulting solution.

This document provides a detailed protocol for the preparation of aqueous solutions of

triammonium phosphate trihydrate for laboratory use.

Physicochemical Data
A summary of the key quantitative properties of triammonium phosphate trihydrate is

provided below. This data is essential for accurate calculations and safe handling.
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Property Value Reference

Chemical Formula (NH₄)₃PO₄·3H₂O [1]

Molar Mass 203.13 g/mol [3][6][7]

Appearance White crystalline solid/powder [1][3][4]

Solubility in Water Soluble [2][4][5]

Odor Like ammonia [5][8]

Storage Temperature 10°C - 25°C [6][9]

Safety Precautions
Before beginning any experimental work, it is critical to review the Safety Data Sheet (SDS)

and adhere to all safety guidelines.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses with side-shields, chemical-resistant gloves, and a lab coat.[9][10]

Ventilation: Handle the solid compound and prepare solutions in a well-ventilated area or

under a chemical fume hood to avoid inhalation of dust or ammonia vapors.[10][11][12]

Handling: Avoid contact with skin and eyes.[9][10] Avoid the formation of dust and aerosols.

[12] Wash hands thoroughly after handling the chemical.[11]

Storage: Store triammonium phosphate trihydrate in a cool, dry, and well-ventilated place.

[12] Keep the container tightly closed.[11]

Disposal: Dispose of waste materials in accordance with local, regional, and national

regulations.[10]

Experimental Protocol: Preparation of a 1 Molar (1M)
Triammonium Phosphate Trihydrate Solution
This protocol details the steps to prepare 100 mL of a 1 M (mol/L) aqueous solution. The

procedure can be scaled as needed by adjusting the quantities of solute and solvent.
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4.1 Materials and Equipment

Triammonium phosphate trihydrate ((NH₄)₃PO₄·3H₂O)

Deionized or distilled water

100 mL volumetric flask, Class A

Beaker (50 mL or 100 mL)

Analytical balance

Magnetic stirrer and stir bar

Spatula

Wash bottle with deionized/distilled water

Weighing paper or boat

4.2 Procedure

Calculate the Required Mass:

To prepare 100 mL (0.1 L) of a 1 M solution, the required mass of triammonium
phosphate trihydrate is calculated as follows:

Mass (g) = Molarity (mol/L) × Volume (L) × Molar Mass ( g/mol )

Mass (g) = 1.0 mol/L × 0.1 L × 203.13 g/mol = 20.313 g

Weigh the Solute:

Place a weighing boat on the analytical balance and tare it.

Carefully weigh out 20.313 g of triammonium phosphate trihydrate using a spatula.

Dissolution:
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Transfer the weighed solid into a 100 mL beaker.

Add approximately 70 mL of deionized water to the beaker.

Place a magnetic stir bar in the beaker and place it on a magnetic stirrer.

Stir the mixture until the solid is completely dissolved. The compound is readily soluble in

water.[5]

Final Volume Adjustment:

Carefully transfer the dissolved solution from the beaker into the 100 mL volumetric flask.

Rinse the beaker with a small amount of deionized water and add the rinsing to the

volumetric flask to ensure a complete transfer of the solute. Repeat this step two more

times.

Add deionized water to the volumetric flask until the bottom of the meniscus reaches the

calibration mark.

Cap the flask and invert it several times (15-20 times) to ensure the solution is

homogeneous.

Storage:

Transfer the prepared solution to a clearly labeled and tightly sealed storage bottle.

Due to the instability of the salt, which can convert to diammonium hydrogen phosphate, it

is recommended to use the solution fresh.[5] If storage is necessary, keep it at a low

temperature (e.g., 2-8°C) to minimize degradation.

Experimental Workflow Diagram
The following diagram illustrates the logical flow of the preparation protocol.
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Caption: Workflow for preparing triammonium phosphate trihydrate solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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